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Compound of Interest

Compound Name: 12-Acetoxyabietic acid

Cat. No.: B15592368

Disclaimer: The following guidance is based on the limited information available in the Safety
Data Sheet (SDS) for 12-Acetoxyabietic acid and supplemented with safety data from
structurally related compounds like abietic acid and general principles of laboratory safety.[1]
Due to the lack of comprehensive hazard data for 12-Acetoxyabietic acid, a cautious
approach is strongly recommended.[1] Researchers should always conduct a risk assessment
prior to handling this chemical and consult with their institution's Environmental Health and
Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with 12-Acetoxyabietic acid (CAS No. 83905-
81-1). It outlines the necessary personal protective equipment (PPE), operational procedures
for handling, and a disposal plan to ensure a safe laboratory environment.

Chemical and Physical Properties

Property Value Source
Molecular Formula C22H3204 [2]
Molecular Weight 360.5 g/mol [2]
Appearance Powder [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone, etc.
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Hazard Identification and Precautionary Measures

While the specific hazards of 12-Acetoxyabietic acid have not been fully determined, the SDS
for the related compound abietic acid indicates it can cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[3] It is also noted as being very toxic to aquatic life with
long-lasting effects.[3] Therefore, it is prudent to handle 12-Acetoxyabietic acid with a high

degree of caution.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure when handling 12-
Acetoxyabietic acid. The following PPE is mandatory:

PPE Category Item Standard/Specification

Safety glasses with side
OSHA's 29 CFR 1910.133 or

Eye and Face Protection shields or chemical safety
European Standard EN166[4]

goggles

_ Chemical-resistant gloves ]
Hand Protection o Inspected prior to use[1][5]
(e.g., nitrile, butyl rubber)

Body Protection Laboratory coat, long-sleeved [6]

NIOSH/MSHA approved Recommended if dust or

Respiratory Protection ]
respirator aerosols are generated[4][6]

Operational Plan

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

 Verify that the container is clearly labeled with the chemical name and any available hazard
information.

e Log the compound into the laboratory's chemical inventory.
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o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1] Recommended
storage for the powder is -20°C for up to 3 years and 4°C for up to 2 years.[2] If in solvent,
store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

» Store away from incompatible materials, though specific incompatibilities for 12-
Acetoxyabietic acid are not listed, general practice is to store away from strong oxidizing
agents.

2. Handling:

 All handling of solid 12-Acetoxyabietic acid should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o Ensure adequate ventilation.[1][4]

e Avoid the formation and accumulation of dust.[1][4]

o Use appropriate tools (e.g., spatulas, weighing paper) for transferring the solid.
e Wash hands thoroughly after handling.[4]

3. Spill Response:

 In case of a spill, evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE before attempting to clean up.

» For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[4] Avoid generating dust.

e Prevent the chemical from entering drains.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o _ ,
artificial respiration and seek medical attention.

[1]

Immediately wash off with soap and plenty of
_ water. Remove contaminated clothing and wash
Skin Contact ) ) o
it before reuse. Seek medical attention if

irritation persists.[1][4]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o )

easy to do. Continue rinsing and seek medical

attention.[1]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

Disposal Plan

All waste materials contaminated with 12-Acetoxyabietic acid must be disposed of in
accordance with local, state, and federal regulations.

» Contaminated Materials: All materials contaminated with 12-Acetoxyabietic acid (e.qg.,
gloves, weighing paper, pipette tips) should be placed in a designated, labeled hazardous
waste container.[6]

e Unused Chemical: Unused 12-Acetoxyabietic acid should be disposed of as hazardous
chemical waste. Do not dispose of it down the drain.

o Waste Containers: Ensure waste containers are properly sealed and stored in a designated
area while awaiting pickup by a licensed waste disposal service.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 12-Acetoxyabietic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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